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Compound of Interest

Compound Name: 6-Nitro-1-indanone

Cat. No.: B1293875 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential safety and logistical information for the proper

disposal of 6-Nitro-1-indanone, ensuring the protection of laboratory personnel and the

environment.

Immediate Safety and Handling Precautions
6-Nitro-1-indanone is a solid compound that is harmful if swallowed or inhaled and can cause

skin and eye irritation.[1] Adherence to strict safety protocols is mandatory when handling this

chemical.

Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

Skin and Body Protection: A lab coat and long pants are required.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.[2]

Handling and Storage:
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Avoid the formation of dust and aerosols.[3]

Use in a well-ventilated area, preferably within a chemical fume hood.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from strong oxidizing agents.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key information regarding the safe

handling and disposal of 6-Nitro-1-indanone.

Parameter Specification Source(s)

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Skin corrosion/irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2A)

[3]

Personal Protective Equipment

Gloves, safety

glasses/goggles, lab coat,

respirator (if dust is present)

[3]

Primary Disposal Method

High-temperature incineration

via a licensed waste disposal

company

[4]

Recommended Incineration

Temp.

Minimum of 850°C for at least

2 seconds
[5][6][7]

Spill Containment

Sweep up, shovel into a

suitable, closed container for

disposal

[3]

Incompatible Materials Strong oxidizing agents [4]

Experimental Protocols: Disposal Procedures
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The recommended and safest method for the disposal of 6-Nitro-1-indanone is through a

licensed hazardous waste disposal company. In-laboratory treatment of nitroaromatic

compounds is not advised due to the potential for hazardous reactions.

Step-by-Step Disposal Plan:

Waste Identification and Segregation:

Identify the waste as a solid, non-halogenated, nitroaromatic compound.

Do not mix 6-Nitro-1-indanone waste with other waste streams, particularly incompatible

materials like strong oxidizing agents.

Packaging:

Place the solid 6-Nitro-1-indanone waste into a clearly labeled, sealable, and chemically

compatible container.

The container should be in good condition and free from leaks.

Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "6-Nitro-1-
indanone".

Include the date of accumulation and any other information required by your institution's

environmental health and safety (EHS) department.

Storage of Waste:

Store the sealed and labeled waste container in a designated hazardous waste

accumulation area.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.
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Provide them with all necessary information about the waste material. They will then

arrange for a licensed waste disposal company to collect and transport the waste for

proper disposal, which will typically involve high-temperature incineration.[4]

Emergency Procedures for Spills:

In the event of a spill, follow these steps:

Evacuate and Secure the Area: If the spill is large or in a poorly ventilated area, evacuate

personnel and restrict access.

Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the necessary

personal protective equipment.

Contain the Spill: Carefully sweep up the solid material. Avoid creating dust.

Collect the Waste: Place the spilled material and any contaminated cleaning supplies into a

sealed container.

Label and Dispose: Label the container as hazardous waste and follow the disposal

procedures outlined above.

Decontaminate the Area: Clean the spill area with an appropriate solvent and then soap and

water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Nitro-1-indanone.
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Preparation

Waste Assessment

Containment

Disposal Path

Start: Have 6-Nitro-1-indanone Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste solid?

Is it grossly contaminated?

No (Liquid Solution)

Place in a sealed,
compatible container.

Yes

Yes

Contact EHS for pickup.

No (Consult SDS/EHS) Label container:
'Hazardous Waste - 6-Nitro-1-indanone'

Store in designated
hazardous waste area.

End: Licensed Disposal Company
(Incineration)

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 6-Nitro-1-indanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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